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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744 Get Quote

An In-depth Technical Guide to Decanoic Acid-
d19
Decanoic acid-d19 is the deuterated form of decanoic acid, a medium-chain saturated fatty

acid also known as capric acid.[1][2] In this isotopically labeled version, 19 hydrogen atoms

have been replaced by their stable isotope, deuterium.[1][3] This modification makes it an

invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification,

where it serves as an ideal internal standard.[3][4][5] Its chemical behavior is nearly identical to

its unlabeled counterpart, but its increased mass allows it to be distinguished in a mass

spectrometer.

This guide provides a comprehensive overview of the chemical properties, applications, and

relevant experimental protocols for Decanoic acid-d19, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Decanoic acid-d19 is characterized by its specific physical and chemical properties, which are

critical for its application in laboratory settings. The compound is typically a white solid or

colorless oil at room temperature and is soluble in organic solvents but has limited solubility in

water.[1][5]
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Property Value

Synonyms Capric Acid-d19, Decylic Acid-d19, FA 10:0-d19

Chemical Formula C₁₀HD₁₉O₂ / CD₃(CD₂)₈COOH

Molecular Weight 191.38 g/mol [2][4][5]

CAS Number 88170-22-3[2][4][5]

Appearance
White solid, colorless liquid/solid mixture, or an

oil[1][4][5]

Melting Point 30-32 °C[6][7]

Boiling Point 268-270 °C[6][7]

Density 0.991 g/mL at 25 °C[6]

Purity
≥98% atom % D; ≥99% deuterated forms[2][5]

[6]

Solubility

DMSO: 10 mg/mL or 130 mg/mL (with warming)

[4][8]DMF: 25 mg/mL[5][8]Ethanol: 25 mg/mL[5]

[8]Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mL[5][8]

Storage Conditions

Pure Form: Room temperature or -20°C[2][4]In

Solvent: -80°C (6 months) or -20°C (1 month)[4]

[9]

Core Applications in Research and Development
The primary application of Decanoic acid-d19 is its use as an internal standard for the precise

quantification of unlabeled decanoic acid in various biological matrices using gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[3][4][5] Stable isotope-labeled internal standards are considered the gold standard in

quantitative bioanalysis because they compensate for variability during sample preparation,

extraction, and analysis.[1][10]

Key applications include:
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Metabolomics and Lipidomics: Used to accurately measure levels of decanoic acid in studies

of fatty acid metabolism.[2][3]

Pharmacokinetic (PK) Studies: Essential for quantifying drug candidates that are structurally

similar to fatty acids or for studying the effect of drugs on fatty acid metabolism.

Clinical Diagnostics: Can be used in the development of diagnostic tests, for example,

altered plasma levels of decanoic acid have been investigated as a potential biomarker for

colorectal cancer.[7]

Drug Development: The unlabeled form, decanoic acid, is studied for its therapeutic

potential, including its role as a non-competitive inhibitor of AMPA receptors, which has

antiseizure effects.[4][5] Decanoic acid-d19 is crucial for accurately measuring the

concentration of the active compound in these studies.

Experimental Protocols and Methodologies
The use of Decanoic acid-d19 as an internal standard is a cornerstone of quantitative mass

spectrometry. Below is a representative protocol for the quantification of decanoic acid in a

biological plasma sample using LC-MS/MS.

Protocol: Quantification of Decanoic Acid in Plasma
using LC-MS/MS
1. Preparation of Stock and Working Solutions:

Decanoic Acid Standard Stock: Prepare a 1 mg/mL stock solution of unlabeled decanoic acid
in methanol.
Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of Decanoic acid-d19 in
methanol.
Working Solutions: Create a series of calibration standards by serially diluting the decanoic
acid stock solution. Prepare a fixed-concentration IS working solution (e.g., 100 ng/mL) by
diluting the IS stock.[11][12]

2. Sample Preparation and Extraction:

Thaw plasma samples on ice.
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To 100 µL of each plasma sample (calibrator, quality control, or unknown), add a precise
volume (e.g., 10 µL) of the Decanoic acid-d19 internal standard working solution.[11][13]
This step should be done as early as possible to account for variability in the entire workflow.
[13]
Vortex briefly to mix.
Precipitate proteins by adding 300 µL of cold acetonitrile. Vortex vigorously for 1 minute.
Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the
precipitated proteins.[11]
Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis.[12]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):
Column: C18 reverse-phase column.
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).
Flow Rate: 0.4 mL/min.
Injection Volume: 5-10 µL.
Mass Spectrometry (MS/MS):
Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for carboxylic
acids.
Detection Mode: Multiple Reaction Monitoring (MRM).[11]
MRM Transitions: Monitor specific precursor-to-product ion transitions for both decanoic acid
and Decanoic acid-d19.

4. Data Analysis and Quantification:

Integrate the peak areas for both the analyte (decanoic acid) and the internal standard
(Decanoic acid-d19).
Calculate the ratio of the analyte peak area to the internal standard peak area for all
samples.
Generate a calibration curve by plotting the peak area ratio against the known
concentrations of the calibration standards.
Determine the concentration of decanoic acid in the unknown samples by interpolating their
peak area ratios from the calibration curve.[13]
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Diagrams are essential for illustrating complex experimental processes and biological

mechanisms.
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Click to download full resolution via product page

Caption: Workflow for using Decanoic acid-d19 as an internal standard.

Biological Interaction: Inhibition of AMPA Receptors
Unlabeled decanoic acid has been identified as a direct, non-competitive antagonist of AMPA

(α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors, a key mechanism

contributing to the antiseizure effects of the medium-chain triglyceride (MCT) ketogenic diet.[2]

[4][5] It binds to a site on the M3 helix of the AMPA-GluA2 transmembrane domain, which is

involved in channel gating, thereby inhibiting excitatory neurotransmission.[2][3][4][14]
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Caption: Mechanism of Decanoic Acid's inhibition of the AMPA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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